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Compound of Interest

Compound Name: Clencyclohexerol

Cat. No.: B565258

For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is paramount. This guide provides essential safety and logistical
information for the proper disposal of Clencyclohexerol, a research chemical with unevaluated
physiological and toxicological properties.[1]

Due to the limited availability of specific safety data for Clencyclohexerol, this document
outlines a comprehensive disposal procedure based on best practices for handling analogous
hazardous compounds, such as Clenbuterol, and general laboratory safety protocols. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department and
local regulations for specific requirements.

Chemical and Physical Properties

A clear understanding of a compound's properties is the foundation of its safe handling and
disposal. Below is a summary of the known data for Clencyclohexerol.
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Property

Value

Formal Name

4-amino-3,5-dichloro-o-[[(4-
hydroxycyclohexyl)amino]methyl]-

benzenemethanol
CAS Number 157877-79-7
Molecular Formula C14H20CI2N202
Formula Weight 319.2 g/mol
Purity =90%
Formulation A crystalline solid
Solubility DMF: 20 mg/ml, DMSO: 20 mg/ml, Ethanol: 30

mg/ml, PBS (pH 7.2): 2 mg/ml

Source: Cayman Chemical[1]

Personal Protective Equipment (PPE): The First Line

of Defense

Before handling Clencyclohexerol, ensure the appropriate personal protective equipment is

worn to minimize exposure risks.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.caymanchem.com/product/15365/clencyclohexerol
https://www.benchchem.com/product/b565258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

) Chemical-resistant gloves )
Hand Protection o Prevents dermal absorption.
(e.g., Nitrile rubber)

) Tightly fitting safety goggles or ~ Protects against splashes and
Eye Protection _
a face shield aerosols.

] Laboratory coat or chemical- o ]
Body Protection ) Minimizes skin contact.
resistant apron

Use in a well-ventilated area or

with a fume hood. If aerosols ] ]
_ _ Prevents inhalation of
Respiratory Protection may be generated, a NIOSH- ] ]
] potentially harmful particles.
approved respirator may be

necessary.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to contain the material and
prevent exposure.

1. Evacuate and Secure the Area:

o Alert personnel in the immediate vicinity.

o Restrict access to the spill area.

2. Don Appropriate PPE:

» Before cleanup, ensure you are wearing the recommended personal protective equipment.
3. Absorb and Collect:

 For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads).

o For solid spills, carefully sweep or scoop the material to avoid creating dust.
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Place all contaminated materials into a designated, labeled hazardous waste container.
. Decontaminate the Area:
Clean the spill surface with a suitable solvent or detergent solution, followed by water.
Collect all cleaning materials as hazardous waste.
. Dispose of Cleanup Materials:

All materials used in the cleanup, including gloves and absorbent pads, must be disposed of
as hazardous waste.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of Clencyclohexerol

waste.

. Waste Segregation and Collection:

Collect all waste containing Clencyclohexerol (e.g., unused product, contaminated labware,
spill cleanup materials) in a designated, compatible, and clearly labeled hazardous waste
container.

The label should include "Hazardous Waste," the full chemical name "Clencyclohexerol,"
and any known hazard warnings (e.g., "Toxic if Swallowed," "Toxic if Inhaled" based on the
data for the similar compound, Clenbuterol).[2]

. Container Management:
Use containers that are in good condition and have a secure, leak-proof lid.

Do not overfill containers. Leave adequate headspace to allow for expansion.

. Storage:

Store the hazardous waste container in a designated and secure satellite accumulation area.
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e The storage area should be well-ventilated and away from incompatible materials.
4. Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

e Provide the EHS department with a complete and accurate description of the waste,
including the chemical name and quantity.

5. Documentation:

e Maintain accurate records of the waste generated and its disposal, in accordance with
institutional and regulatory requirements.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Clencyclohexerol disposal process.
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Caption: A logical workflow for the safe disposal of Clencyclohexerol.

Disclaimer: The information provided in this guide is intended for informational purposes only
and is based on general principles of laboratory safety and data available for similar
compounds. The physiological and toxicological properties of Clencyclohexerol have not been
fully evaluated.[1] Always consult the specific Safety Data Sheet (SDS) for any chemical you
are working with and adhere to the guidelines established by your institution and local
regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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